Cas no 1094754-84-3 (3-(6-Methylindol-1-yl)propanoic acid)

• Product Name: 3-(6-Methylindol-1-yl)propanoic acid
• CAS No: 1094754-84-3
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4679834
• Update Time: 2025-09-28

3-(6-Methylindol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-methyl-1H-indol-1-yl)propanoic acid
• 3-(6-Methylindol-1-yl)propanoic acid

• Inchi： 1S/C12H13NO2/c1-9-2-3-10-4-6-13(11(10)8-9)7-5-12(14)15/h2-4,6,8H,5,7H2,1H3,(H,14,15)
• InChI Key： FPNVRLSVCVFGER-UHFFFAOYSA-N
• SMILES： OC(CCN1C=CC2C=CC(C)=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Topological Polar Surface Area: 42.2

Additional information on 3-(6-Methylindol-1-yl)propanoic acid

Comprehensive Overview of 3-(6-Methylindol-1-yl)propanoic acid (CAS No. 1094754-84-3): Properties, Applications, and Research Insights

3-(6-Methylindol-1-yl)propanoic acid (CAS No. 1094754-84-3) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This indole derivative, characterized by a 6-methylindole core linked to a propanoic acid moiety, serves as a versatile intermediate in drug discovery and material science. Its molecular formula, C₁₂H₁₃NO₂, and precise molecular weight (203.24 g/mol) make it a valuable candidate for targeted synthesis.

Recent studies highlight the compound's potential in modulating enzyme activity and receptor binding, particularly in neurological and metabolic pathways. Researchers are exploring its role as a precursor for small-molecule therapeutics, with applications in inflammation and oxidative stress management. The methylindole component contributes to enhanced lipid solubility, improving bioavailability—a critical factor in modern drug design addressing blood-brain barrier penetration challenges.

From a synthetic chemistry perspective, 1094754-84-3 exemplifies innovative heterocyclic chemistry approaches. Its preparation typically involves N-alkylation of 6-methylindole with 3-bromopropanoic acid under controlled conditions, yielding high purity material for downstream applications. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its structural integrity, meeting stringent pharmaceutical-grade standards demanded by regulatory agencies.

Environmental and green chemistry considerations are shaping contemporary research with this compound. Scientists are developing catalyst-free synthetic routes and biodegradable derivatives, aligning with global sustainability goals. These advancements address growing concerns about chemical waste reduction in industrial processes while maintaining cost-effectiveness—a balance frequently searched by professionals in process chemistry forums.

The compound's structure-activity relationship (SAR) profile continues to generate academic interest. Computational modeling reveals how the propanoic acid spacer influences molecular conformation and hydrogen bonding patterns, providing insights for rational drug design. Such data proves invaluable for researchers investigating allosteric modulation or developing multi-target directed ligands—topics trending in medicinal chemistry publications.

Industrial applications extend beyond pharmaceuticals. 3-(6-Methylindol-1-yl)propanoic acid shows promise in advanced material synthesis, particularly as a building block for functional polymers with tunable electronic properties. Materials scientists are examining its incorporation into organic semiconductors and photoresponsive systems, capitalizing on the indole ring's electron-rich nature—an area gaining traction in renewable energy research.

Quality control protocols for CAS 1094754-84-3 emphasize rigorous impurity profiling, with specifications typically requiring ≥98% purity by HPLC. Storage recommendations include protection from light at -20°C under inert atmosphere, ensuring long-term stability. These parameters are crucial for reproducibility in high-throughput screening and preclinical studies—frequent concerns voiced in research and development communities.

Emerging patent literature suggests expanding applications in agricultural chemistry, where structural analogs demonstrate plant growth regulation activity. This aligns with growing market demand for eco-friendly agrochemicals, a sector projected to grow significantly in coming years. The compound's low ecotoxicity profile makes it particularly attractive for such developments.

From a commercial standpoint, 3-(6-Methylindol-1-yl)propanoic acid remains a low-volume high-value chemical, with pricing reflecting its specialized nature. Current market analysis indicates steady demand from contract research organizations and academic institutions, particularly those focused on central nervous system disorders and metabolic disease research—areas receiving substantial funding globally.

Future research directions may explore its potential in bioconjugation chemistry for antibody-drug conjugates or proteolysis-targeting chimeras (PROTACs). The compound's carboxylic acid handle offers convenient attachment points for further derivatization, a feature increasingly important in targeted therapy development. Such applications position 1094754-84-3 as a compound with enduring relevance in evolving therapeutic paradigms.